Cas no 127024-28-6 (5-tert-butyl-1,2-thiazol-3-amine)

• Product Name: 5-tert-butyl-1,2-thiazol-3-amine
• CAS No: 127024-28-6
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• MDL: MFCD18451894
• CID: 2093883
• PubChem ID: 21812877
• Update Time: 2024-11-02

5-tert-butyl-1,2-thiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butyl)isothiazol-3-amine
• 5-tert-butyl-1,2-thiazol-3-amine
• 5-tert-Butyl-3-isothiazolamine
• 127024-28-6
• AS-34756
• PB24409
• 3-Isothiazolamine, 5-(1,1-dimethylethyl)-
• CS-0050403
• SCHEMBL9108972
• 5-tert-Butylisothiazol-3-amine
• AKOS023657024
• MFCD18451894
• DB-381703
• A889305
• (5-tert-butyl-isothiazol-3-yl)-amine
• CFA02428

• MDL： MFCD18451894
• Inchi： InChI=1S/C7H12N2S/c1-7(2,3)5-4-6(8)9-10-5/h4H,1-3H3,(H2,8,9)
• InChI Key： WWZIRENXMOAEIP-UHFFFAOYSA-N
• SMILES： NC1=NSC(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 176.6±38.0 °C at 760 mmHg
• Flash Point: 60.6±26.8 °C
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

5-tert-butyl-1,2-thiazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)